Cas no 312973-24-3 (Methyl 3-formyl-1H-indole-7-carboxylate)

• Product Name: Methyl 3-formyl-1H-indole-7-carboxylate
• CAS No: 312973-24-3
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD00550641
• CID: 67598
• PubChem ID: 762965
• Update Time: 2025-04-18

Methyl 3-formyl-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-formyl-1H-indole-7-carboxylate
• 3-Formylindole-7-carboxylic acid methyl ester
• 1H-indole-7-carboxylic acid, 3-formyl-, methyl ester
• 3-Formyl-1H-indole-7-carboxylicacid methyl ester
• SY097851
• JVUPHJBFLSMOGY-UHFFFAOYSA-N
• Oprea1_663245
• DTXSID30354083
• CS-W006760
• SR-01000197116
• 312973-24-3
• SR-01000197116-1
• DS-18196
• A5668
• Z57111851
• PB42511
• AMY17967
• AB00074588-01
• AKOS001593023
• SCHEMBL5415543
• MFCD00550641
• 7-methoxycarbonyl-3-indolcarboxaldehyde
• methyl3-formyl-1H-indole-7-carboxylate
• methyl 3-formylindole-7-carboxylate
• EN300-311481
• P10132
• FT-0727412
• 3-Formyl-1H-indole-7-carboxylic acid methyl ester
• DB-022579
• 887-570-1
• DTXCID80305146

• MDL： MFCD00550641
• Inchi： 1S/C11H9NO3/c1-15-11(14)9-4-2-3-8-7(6-13)5-12-10(8)9/h2-6,12H,1H3
• InChI Key： JVUPHJBFLSMOGY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2C(C=O)=CNC=21)=O

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.341
• Boiling Point: 404.4 °C at 760 mmHg
• Flash Point: 404.4 °C at 760 mmHg
• Refractive Index: 1.677
• PSA: 59.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles